Cas no 5779-79-3 (Cyclopenta[de]benz[a]anthracene,4,5-dihydro-)

• Product Name: Cyclopenta[de]benz[a]anthracene,4,5-dihydro-
• CAS No: 5779-79-3
• MF: C₂₀H₁₄
• MW: 254.325165271759
• CID: 368954
• PubChem ID: 22014
• Update Time: 2025-04-19

Cyclopenta[de]benz[a]anthracene,4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[de]benz[a]anthracene,4,5-dihydro-
• 4,5-DIHYDRO-BENZ(K)ACEPHENANTHRYLENE
• Acenaphthanthracene
• 3,4'-Ace-1,2-benzanthracene
• Benz[k]acephenanthrene
• Benz[k]acephenanthrylene,4,5-dihydro- (6CI,8CI,9CI)
• CYCLOPENTA(DE)BENZ(A)ANTHRACENE, 4,5-DIHYDRO-
• Benz(k)acephenanthrylene, 4,5-dihydro-
• 4,5-DIHYDROBENZ(K)ACEPHENANTHRYLENE
• 3:4-Dimethylene-1:2-benzanthracene
• 3,4-DIMETHYLENE-1,2-BENZANTHRACENE
• Q27276354
• UNII-DEW3G130KU
• DEW3G130KU
• Acenaphthanthracen
• Benz(k)acephenanthrene
• BRN 3274312
• 5779-79-3
• DTXSID40206483

• Inchi： 1S/C20H14/c1-2-5-15-12-19-17(10-14(15)4-1)11-16-9-8-13-6-3-7-18(19)20(13)16/h1-7,10-12H,8-9H2
• InChI Key： PMNATJJZOUNELG-UHFFFAOYSA-N
• SMILES： C12C3C=CC=C1CCC=2C=C1C=C2C=CC=CC2=CC=31

Computed Properties

• Exact Mass: 254.109550447g/mol
• Monoisotopic Mass: 254.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1180 (estimate)
• Boiling Point: 332.54°C (rough estimate)
• Refractive Index: 1.7040 (estimate)

Cyclopenta[de]benz[a]anthracene,4,5-dihydro- Security Information

• Safety Term：Questionable carcinogen with experimental tumorigenic data. When heated to decomposition it emits acrid smoke and irritating fumes.